Cas no 1690367-03-3 (Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl]-)

• Product Name: Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl]-
• CAS No: 1690367-03-3
• MF: C₈H₅ClFNO₂
• MW: 201.582204580307
• CID: 5252681
• Update Time: 2025-05-21

Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl]-

• Inchi： 1S/C8H5ClFNO2/c9-7-5-6(1-2-8(7)10)3-4-11(12)13/h1-5H/b4-3+
• InChI Key： DANNEVZGOHRQLQ-ONEGZZNKSA-N
• SMILES： C1(F)=CC=C(/C=C/[N+]([O-])=O)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl]-

Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl]

The compound Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl], with CAS No. 1690367-03-3, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with substituents that include a chlorine atom at position 2, a fluorine atom at position 1, and a (1E)-2-nitroethenyl group at position 4. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl] in various applications. For instance, its electronic properties have been explored in the context of organic electronics, where the molecule's ability to act as an electron-deficient aromatic system makes it a promising candidate for use in semiconducting materials. The presence of the nitro group further enhances its electron-withdrawing characteristics, which are critical for achieving desired electronic behaviors in devices such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

In addition to its electronic applications, this compound has also been investigated for its role in catalytic processes. The combination of halogen atoms (chlorine and fluorine) on the benzene ring creates a highly activated system that can facilitate various catalytic reactions. Recent research has demonstrated its effectiveness as a catalyst in cross-coupling reactions, particularly in the presence of transition metal catalysts. The molecule's ability to stabilize reactive intermediates has been attributed to its unique electronic configuration and steric environment.

The synthesis of Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl] involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of halogen atoms onto the benzene ring through electrophilic substitution reactions and the subsequent installation of the nitroethenyl group via nucleophilic addition or coupling reactions. The stereochemistry of the (1E) configuration is critical for achieving the desired properties of the compound, and modern synthetic methodologies have been developed to ensure high stereoselectivity.

From an environmental perspective, understanding the fate and transport of Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl] in natural systems is essential for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, including photolysis and biodegradation. These studies have revealed that the compound undergoes rapid transformation under UV light due to the presence of electron-withdrawing groups that enhance its susceptibility to photochemical reactions.

In conclusion, Benzene, 2-chloro-1-fluoro-4-[(1E)-2-nitroethenyl] stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore new frontiers in organic chemistry and materials science. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.